4-methyl-N-1-naphthyl-2-nitrobenzenesulfonamide
Overview
Description
4-methyl-N-1-naphthyl-2-nitrobenzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a sulfonamide derivative that has shown promising results in various biochemical and physiological experiments.
Mechanism of Action
The mechanism of action of 4-methyl-N-1-naphthyl-2-nitrobenzenesulfonamide involves its ability to bind to specific enzymes and proteins, thereby affecting their activity. It has been shown to inhibit the activity of certain enzymes, leading to a decrease in their function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methyl-N-1-naphthyl-2-nitrobenzenesulfonamide are dependent on the specific enzymes and proteins it interacts with. It has been shown to affect the activity of enzymes involved in various metabolic pathways, leading to changes in cellular function.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-methyl-N-1-naphthyl-2-nitrobenzenesulfonamide in lab experiments is its ability to act as a fluorescent probe, allowing for the detection of specific proteins and enzymes. However, its specificity for certain enzymes and proteins may limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of 4-methyl-N-1-naphthyl-2-nitrobenzenesulfonamide. One area of research could focus on the development of more specific inhibitors for certain enzymes. Another potential direction could be the use of 4-methyl-N-1-naphthyl-2-nitrobenzenesulfonamide in drug discovery and development, as it has shown potential as a lead compound for the development of new drugs.
In conclusion, 4-methyl-N-1-naphthyl-2-nitrobenzenesulfonamide is a promising chemical compound that has shown potential in various scientific research applications. Its ability to act as a fluorescent probe and inhibitor of certain enzymes makes it a valuable tool for studying cellular function. Further research into its mechanisms of action and potential applications could lead to new discoveries in the field of biochemistry and drug discovery.
Synthesis Methods
The synthesis of 4-methyl-N-1-naphthyl-2-nitrobenzenesulfonamide involves the reaction of 4-methylnaphthalene with nitric acid and sulfuric acid to form the corresponding nitro compound. This is then reacted with sulfanilamide to form the final product.
Scientific Research Applications
4-methyl-N-1-naphthyl-2-nitrobenzenesulfonamide has been used in various scientific research applications, including as a fluorescent probe for the detection of proteins and enzymes. It has also been used in the study of enzyme kinetics and as a potential inhibitor of certain enzymes.
properties
IUPAC Name |
4-methyl-N-naphthalen-1-yl-2-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O4S/c1-12-9-10-17(16(11-12)19(20)21)24(22,23)18-15-8-4-6-13-5-2-3-7-14(13)15/h2-11,18H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRTNZJAELPVYEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)NC2=CC=CC3=CC=CC=C32)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-N~1~-(1-naphthyl)-2-nitro-1-benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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